Cas no 937598-00-0 (ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

Ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a specialized heterocyclic compound featuring a thiazole core substituted with a trifluoromethyl group and an ester functionality. Its structural design combines electron-withdrawing (trifluoromethyl) and electron-donating (methylphenylamino) groups, enhancing its potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, making it valuable for bioactive molecule development. The ethyl ester moiety offers versatility for further derivatization. This compound is particularly useful in medicinal chemistry for probing structure-activity relationships in drug discovery. Its well-defined synthetic route ensures consistent purity and scalability for research applications.

ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate structure

937598-00-0 structure

Product Name:ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

CAS No:937598-00-0

MF:C₁₄H₁₃F₃N₂O₂S

MW:330.325432538986

MDL:MFCD08558214

CID:3060164

PubChem ID:19616612

Update Time:2025-05-21

ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(o-tolylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- ETHYL 2-(2-TOLUIDINO)-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE-5-CARBOXYLATE
- Ethyl 2-(o-tolylimino)-4-(trifluoromethyl)-2,3-dihydrothiazole-5-carboxylate
- SB83474
- 937598-00-0
- BBL040638
- EN300-230701
- STK350808
- AKOS000313429
- Ethyl2-(o-tolylamino)-4-(trifluoromethyl)thiazole-5-carboxylate
- NCGC00301644-01
- ethyl 2-(2-methylanilino)-4-(trifluoromethyl)thiazole-5-carboxylate
- AB01299917-01
- CS-0298812
- ethyl 2-(2-methylanilino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- MDL： MFCD08558214
- Inchi： 1S/C14H13F3N2O2S/c1-3-21-12(20)10-11(14(15,16)17)19-13(22-10)18-9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H,18,19)
- InChI Key： FPQOGJFFBGMJAN-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(C(F)(F)F)N=C1NC1C=CC=CC=1C

Computed Properties

Exact Mass: 330.06498332Da
Monoisotopic Mass: 330.06498332Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 79.5Å²

ethyl 2-(2-methylphenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>

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Chemenu	CM530209-1g	Ethyl 2-(o-tolylamino)-4-(trifluoromethyl)thiazole-5-carboxylate	937598-00-0	97%	1g	$194	2024-07-19
Chemenu	CM530209-5g	Ethyl 2-(o-tolylamino)-4-(trifluoromethyl)thiazole-5-carboxylate	937598-00-0	97%	5g	$582	2024-07-19
Enamine	EN300-230701-0.05g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	0.05g	$65.0	2024-06-20
Enamine	EN300-230701-0.1g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	0.1g	$97.0	2024-06-20
Enamine	EN300-230701-0.25g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	0.25g	$138.0	2024-06-20
Enamine	EN300-230701-0.5g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	0.5g	$217.0	2024-06-20
Enamine	EN300-230701-1.0g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	1.0g	$278.0	2024-06-20
Enamine	EN300-230701-2.5g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	2.5g	$468.0	2024-06-20
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Enamine	EN300-230701-10.0g	ethyl 2-[(2-methylphenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937598-00-0	95%	10.0g	$1419.0	2024-06-20